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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of D-Lyxose-1-¹³C, a stable isotope-labeled

derivative of the rare pentose sugar D-Lyxose. Authored from the perspective of a Senior

Application Scientist, this document synthesizes technical data with practical insights to support

researchers in drug development, metabolic studies, and advanced analytical applications. We

will delve into the definitive identification of this compound through its CAS number and provide

a comprehensive overview of its structural characterization using modern spectroscopic

techniques.

Introduction: The Significance of Isotopically
Labeled D-Lyxose
D-Lyxose, an epimer of D-Xylose, serves as a crucial building block in the synthesis of various

biologically active molecules. Its applications range from the development of antiviral

nucleoside analogs to the synthesis of immunostimulants.[1] The introduction of a stable

isotope, such as Carbon-13 (¹³C), at a specific position within the D-Lyxose molecule creates a

powerful tool for researchers. D-Lyxose-1-¹³C, with its enriched carbon isotope at the anomeric

center, allows for precise tracing of metabolic pathways, elucidation of reaction mechanisms,
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and quantification in complex biological matrices using techniques like Nuclear Magnetic

Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[2]

The strategic placement of the ¹³C label at the C-1 position is particularly advantageous. The

anomeric carbon is central to glycosidic bond formation and the interconversion between cyclic

and acyclic forms of the sugar. Consequently, monitoring the fate of this specific carbon atom

can provide invaluable insights into the biochemical transformations of D-Lyxose.

Definitive Identification: The CAS Number
For unambiguous identification and procurement, the Chemical Abstracts Service (CAS)

number for D-Lyxose-1-¹³C is 70849-22-8.[3][4][5][6] It is crucial to distinguish this from the

CAS number for the unlabeled D-Lyxose (1114-34-7) and other isotopically labeled variants.

Compound CAS Number

D-Lyxose-1-¹³C 70849-22-8[3][4][5][6]

D-Lyxose (unlabeled) 1114-34-7[7]

D-Xylose-1-¹³C 70849-21-7[8]

D-Lyxose-2-¹³C 83379-39-9[9]

This table provides a clear distinction between the CAS numbers of D-Lyxose-1-¹³C and related

compounds to prevent ambiguity in chemical sourcing and regulatory documentation.

Structural Elucidation: A Multi-faceted
Spectroscopic Approach
The definitive structural characterization of D-Lyxose-1-¹³C relies on a combination of advanced

spectroscopic techniques. Each method provides a unique piece of the structural puzzle, and

together they offer a comprehensive and self-validating confirmation of the molecule's identity

and isotopic enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The
Cornerstone of Structural Analysis
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NMR spectroscopy is the most powerful tool for the structural elucidation of isotopically labeled

compounds in solution. The presence of the ¹³C label at the C-1 position introduces distinct and

informative features in both ¹H and ¹³C NMR spectra.

In a proton-decoupled ¹³C NMR spectrum of D-Lyxose-1-¹³C, the signal corresponding to the

anomeric carbon (C-1) will exhibit a significantly enhanced intensity compared to the signals of

the other carbon atoms, which are at natural abundance (approximately 1.1%). This

observation provides direct and unequivocal evidence of ¹³C enrichment at the C-1 position.

Furthermore, the chemical shift of the C-1 carbon and the one-bond and two-bond ¹³C-¹³C

coupling constants provide valuable information about the stereochemistry and conformation of

the pyranose ring. A seminal study on [1-¹³C]aldoses provides crucial reference data for D-

Lyxose.[10]

Expected ¹³C NMR Data for D-Lyxose-1-¹³C in D₂O:

Tautomer C-1 Chemical Shift (ppm) ¹J(C1-C2) (Hz)

α-pyranose ~93.5 ~44.5

β-pyranose ~93.8 ~41.5

Data extrapolated from Serianni, A. S., et al. (1987).[10] The distinct chemical shifts and

coupling constants for the α and β anomers allow for their individual characterization in an

equilibrium mixture.

The ¹H NMR spectrum of D-Lyxose-1-¹³C provides further confirmation of the isotopic labeling

through the observation of one-bond coupling between the anomeric proton (H-1) and the ¹³C-

labeled carbon (C-1). This results in the splitting of the H-1 signal into a doublet, with a large

coupling constant, ¹J(C1-H1).

Expected ¹H NMR Features for D-Lyxose-1-¹³C:

Splitting of the Anomeric Proton Signal: The signals corresponding to the anomeric protons

of both the α and β anomers will appear as doublets due to coupling with ¹³C-1.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubs.acs.org/doi/pdf/10.1021/ja00246a001
https://pubs.acs.org/doi/pdf/10.1021/ja00246a001
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406944?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹J(C1-H1) Coupling Constant: The magnitude of this coupling constant is dependent on the

hybridization and stereochemical orientation. For sp³-hybridized carbons in sugars, this value

is typically in the range of 160-170 Hz. The precise value can provide insights into the

anomeric configuration.

Caption: Workflow for NMR analysis of D-Lyxose-1-¹³C.

Experimental Protocol: NMR Analysis of D-Lyxose-1-¹³C

Sample Preparation:

Accurately weigh approximately 5-10 mg of D-Lyxose-1-¹³C.

Dissolve the sample in 0.5-0.7 mL of deuterium oxide (D₂O, 99.9 atom % D).

Transfer the solution to a standard 5 mm NMR tube.

¹H NMR Spectroscopy:

Acquire a one-dimensional ¹H NMR spectrum at a suitable magnetic field strength (e.g.,

400 MHz or higher for better resolution).

Set the spectral width to cover the expected range for carbohydrate protons (typically 0-6

ppm).

Apply a solvent suppression pulse sequence to attenuate the residual HDO signal.

Integrate the signals to determine the relative populations of the anomers.

Measure the chemical shifts and coupling constants, paying close attention to the doublet

corresponding to H-1 to determine ¹J(C1-H1).

¹³C NMR Spectroscopy:

Acquire a proton-decoupled one-dimensional ¹³C NMR spectrum.

Set the spectral width to encompass the full range of carbon chemical shifts for

carbohydrates (typically 50-110 ppm).
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Observe the enhanced signal intensity of C-1.

Measure the precise chemical shifts of all carbon signals.

For detailed coupling information, acquire a proton-coupled ¹³C NMR spectrum or utilize

more advanced techniques like 2D INADEQUATE if sufficient sample is available to

determine ¹³C-¹³C coupling constants.[10]

Mass Spectrometry: Confirming Molecular Weight and
Isotopic Incorporation
Mass spectrometry provides complementary information to NMR by confirming the molecular

weight and the incorporation of the ¹³C label.

Expected Mass Spectrometric Data:

Molecular Ion Peak: The molecular weight of unlabeled D-Lyxose is 150.13 g/mol .[11] For

D-Lyxose-1-¹³C, the molecular weight is 151.13 g/mol due to the presence of one ¹³C atom.

High-resolution mass spectrometry (HRMS) can readily distinguish this mass difference.

Isotopic Distribution: The mass spectrum will show a characteristic isotopic pattern. The M+1

peak, corresponding to the ¹³C-labeled molecule, will be the base peak or significantly

enhanced compared to the M peak (from any unlabeled fraction) and the natural abundance

M+1 peak.

Fragmentation Pattern: The fragmentation pattern in techniques like Gas Chromatography-

Mass Spectrometry (GC-MS) after derivatization (e.g., silylation) or in tandem MS (MS/MS)

experiments will be consistent with the structure of a pentose sugar.[11] The fragments

containing the C-1 carbon will exhibit a +1 mass shift compared to the corresponding

fragments from unlabeled D-Lyxose. This allows for the localization of the label within the

molecule's fragments.
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Caption: Predicted mass spectrometry fragmentation of D-Lyxose-1-¹³C.

Experimental Protocol: Mass Spectrometric Analysis

Sample Preparation:

Prepare a dilute solution of D-Lyxose-1-¹³C in a suitable solvent (e.g., methanol/water for

electrospray ionization).

For GC-MS, derivatization (e.g., with a silylating agent like BSTFA) is typically required to

increase volatility.

Data Acquisition (LC-MS):

Infuse the sample solution directly into the mass spectrometer or inject it onto a liquid

chromatography system coupled to the mass spectrometer.

Acquire a full scan mass spectrum in a suitable ionization mode (e.g., positive or negative

electrospray ionization).

Observe the molecular ion and its isotopic pattern.

Data Acquisition (GC-MS):

Inject the derivatized sample into the gas chromatograph.

Acquire mass spectra across the elution profile.
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Analyze the mass spectrum of the peak corresponding to the derivatized D-Lyxose.

Tandem MS (MS/MS):

Select the M+1 molecular ion as the precursor ion.

Induce fragmentation and acquire the product ion spectrum.

Analyze the masses of the fragment ions to confirm the location of the ¹³C label.

Conclusion
The structural characterization of D-Lyxose-1-¹³C is a critical step in ensuring its quality and

suitability for research applications. The definitive CAS number, 70849-22-8, provides a

universal identifier for this valuable compound. A comprehensive analytical approach,

integrating ¹³C and ¹H NMR spectroscopy with mass spectrometry, offers a self-validating

system for confirming the molecular structure, the position of the isotopic label, and the degree

of enrichment. The detailed protocols and expected spectral features outlined in this guide

provide researchers with the necessary framework to confidently utilize D-Lyxose-1-¹³C in their

studies, ultimately advancing our understanding of carbohydrate metabolism and facilitating the

development of novel therapeutics.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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